Cas no 88958-73-0 (3-Pentanone, 1,4-diphenyl-, oxime)

• Product Name: 3-Pentanone, 1,4-diphenyl-, oxime
• CAS No: 88958-73-0
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 618248
• PubChem ID: 71320973
• Update Time: 2025-04-19

3-Pentanone, 1,4-diphenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,4-diphenyl-, oxime
• N-(1,4-diphenylpentan-3-ylidene)hydroxylamine
• DTXSID40750835
• 88958-73-0

• Inchi： 1S/C17H19NO/c1-14(16-10-6-3-7-11-16)17(18-19)13-12-15-8-4-2-5-9-15/h2-11,14,19H,12-13H2,1H3
• InChI Key： GWJPMSLLKQTNLV-UHFFFAOYSA-N
• SMILES： ON=C(CCC1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 32.6Ų